Cas no 32337-26-1 (Roxburghonic acid)

Roxburghonic acid structure
Roxburghonic acid structure
Product Name:Roxburghonic acid
CAS No:32337-26-1
MF:C30H48O3
MW:456.700329780579
CID:2059903
Update Time:2025-04-21

Roxburghonic acid Chemical and Physical Properties

Names and Identifiers

    • Roxburghonic acid
    • Inchi: 1S/C30H48O3/c1-19-20(31)8-9-21-27(19,5)11-10-22-28(6)15-14-26(4)13-12-25(2,3)18-23(26)29(28,7)16-17-30(21,22)24(32)33/h19,21-23H,8-18H2,1-7H3,(H,32,33)
    • InChI Key: RHQBPWKEWAZARI-UHFFFAOYSA-N
    • SMILES: CC1C2(CCC3C(C2CCC1=O)(C(=O)O)CCC1(C3(CCC2(C1CC(C)(C)CC2)C)C)C)C

Computed Properties

  • Exact Mass: 456.36
  • Monoisotopic Mass: 456.36
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 1
  • Complexity: 876
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.4A^2
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